4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H19FN2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-fluoro-N-(5-methoxy-2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H19FN2O3/c1-23-15-6-7-17(21-8-10-24-11-9-21)16(12-15)20-18(22)13-2-4-14(19)5-3-13/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: PMEWYNAWANUXQU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide, also known as FMMPB or 4-FMMPB, is a chemical compound that belongs to the benzamide class of drugs. It has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide binds to the dopamine transporter and inhibits dopamine uptake by blocking the transporter's ability to transport dopamine back into the presynaptic neuron. This leads to an increase in extracellular dopamine levels, which can have various effects on the brain depending on the specific brain region and receptor subtype involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide depend on the specific brain region and receptor subtype involved. In general, 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been shown to increase extracellular dopamine levels, which can lead to various effects such as increased locomotor activity, reward, and reinforcement. 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is its high selectivity for the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, one limitation of 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide is its potential for abuse and addiction, which can make it difficult to use in certain research settings.

Future Directions

There are several future directions for research on 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide. One direction is to study its potential use in PET imaging studies of the dopamine transporter in humans. Another direction is to study its potential therapeutic use in various neurological disorders such as Parkinson's disease and addiction. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide and its potential limitations as a research tool.

Synthesis Methods

The synthesis of 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide involves the reaction of 4-fluoro-2-nitroaniline with 5-methoxy-2-(4-morpholinyl)aniline in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with benzoyl chloride to yield 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has been studied for its potential use as a research tool in the field of neuroscience. It has been shown to bind to the dopamine transporter and inhibit dopamine uptake, which makes it a potential candidate for studying the role of dopamine in various neurological disorders such as Parkinson's disease and addiction. 4-fluoro-N-[5-methoxy-2-(4-morpholinyl)phenyl]benzamide has also been studied for its potential use in positron emission tomography (PET) imaging studies of the dopamine transporter.